Cas no 2413900-95-3 (tert-butyl N-(5-{5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylmethyl}-2-methylpyrimidin-4-yl)carbamate)
2413900-95-3 structure
Product Name:tert-butyl N-(5-{5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylmethyl}-2-methylpyrimidin-4-yl)carbamate
CAS No:2413900-95-3
MF:C17H24N4O3S2
MW:396.527461051941
CID:5675095
PubChem ID:165769599
Update Time:2023-11-27
tert-butyl N-(5-{5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylmethyl}-2-methylpyrimidin-4-yl)carbamate Chemical and Physical Properties
Names and Identifiers
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- 2413900-95-3
- tert-butyl N-(5-{[5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]methyl}-2-methylpyrimidin-4-yl)carbamate
- EN300-26665562
- tert-butyl N-(5-{5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylmethyl}-2-methylpyrimidin-4-yl)carbamate
-
- Inchi: 1S/C17H24N4O3S2/c1-10-13(6-7-22)26-16(25)21(10)9-12-8-18-11(2)19-14(12)20-15(23)24-17(3,4)5/h8,22H,6-7,9H2,1-5H3,(H,18,19,20,23)
- InChI Key: HLIBCQKRPBEGFH-UHFFFAOYSA-N
- SMILES: S1C(N(C(C)=C1CCO)CC1=CN=C(C)N=C1NC(=O)OC(C)(C)C)=S
Computed Properties
- Exact Mass: 396.12898299g/mol
- Monoisotopic Mass: 396.12898299g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 145Ų
tert-butyl N-(5-{5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylmethyl}-2-methylpyrimidin-4-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26665562-1g |
tert-butyl N-(5-{[5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]methyl}-2-methylpyrimidin-4-yl)carbamate |
2413900-95-3 | 1g |
$0.0 | 2023-09-12 | ||
| Enamine | EN300-26665562-1.0g |
tert-butyl N-(5-{[5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-yl]methyl}-2-methylpyrimidin-4-yl)carbamate |
2413900-95-3 | 95.0% | 1.0g |
$0.0 | 2025-03-20 |
tert-butyl N-(5-{5-(2-hydroxyethyl)-4-methyl-2-sulfanylidene-2,3-dihydro-1,3-thiazol-3-ylmethyl}-2-methylpyrimidin-4-yl)carbamate Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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